Cas no 873790-31-9 (2-Chloro-1-2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-Chloro-1-2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-ylethan-1-one
• CAS No: 873790-31-9
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• MDL: MFCD07687084
• CID: 3108842
• PubChem ID: 7064103
• Update Time: 2025-07-23

2-Chloro-1-2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl)ethanone
• SCHEMBL18356528
• 873790-31-9
• 2-Chloro-1-[2,5-dimethyl-1-(2-pyridinyl)-1H-pyrrol-3-yl]ethanone
• 2-chloro-1-(2,5-dimethyl-1-pyridin-2-yl-1H-pyrrol-3-yl)ethanone
• Z119981164
• CS-0239721
• AKOS004122779
• 2-chloro-1-[2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl]ethan-1-one
• DTXSID601173129
• DB-149378
• SB63658
• EN300-21816
• 2-chloro-1-(2,5-dimethyl-1-pyridin-2-ylpyrrol-3-yl)ethanone
• 2-Chloro-1-2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-ylethan-1-one

• MDL： MFCD07687084
• Inchi： 1S/C13H13ClN2O/c1-9-7-11(12(17)8-14)10(2)16(9)13-5-3-4-6-15-13/h3-7H,8H2,1-2H3
• InChI Key： DGAMRZNHAPAAPS-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=CC=CN=2)C=1C)=O

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-ylethan-1-one

Comprehensive Overview of 2-Chloro-1-[2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl]ethan-1-one (CAS No. 873790-31-9)

2-Chloro-1-[2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl]ethan-1-one (CAS No. 873790-31-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, often referred to by its abbreviated name, features a unique molecular structure combining a pyrrole ring, a pyridine moiety, and a chloroethyl ketone functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's CAS No. 873790-31-9 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. Recent trends in scientific literature highlight its potential applications in drug discovery, especially in targeting enzyme inhibition and modulating cellular pathways. For instance, its pyridine-pyrrole hybrid structure is analogous to scaffolds found in several FDA-approved drugs, sparking interest in its utility for medicinal chemistry optimization.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-Chloro-1-[2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl]ethan-1-one?" Synthetic approaches typically involve multi-step reactions, including Knorr pyrrole synthesis followed by Friedel-Crafts acylation and halogenation. Researchers often optimize these methods to improve yield and purity, addressing challenges such as regioselectivity and stability of the chloroethyl ketone group.

In the context of green chemistry, there is growing interest in developing eco-friendly protocols for synthesizing such intermediates. A frequently searched term, "sustainable synthesis of pyrrole derivatives," reflects this demand. Innovations like catalytic methods or solvent-free reactions could enhance the compound's accessibility while reducing environmental impact.

Another hot topic is the compound's role in cancer research. Its structural motifs resemble those of kinase inhibitors, leading to investigations into its potential as a scaffold for anticancer agents. Searches for "pyrrole-based kinase inhibitors" or "pyridine derivatives in oncology" underscore this application. Computational studies, including molecular docking, further explore its binding affinity with target proteins.

From an industrial perspective, 873790-31-9 is valued for its versatility in custom synthesis and contract manufacturing. Companies specializing in high-value intermediates often list this compound in catalogs, catering to pharmaceutical and agrochemical sectors. Quality control measures, such as HPLC purity analysis and NMR characterization, are essential to meet industry standards.

In summary, 2-Chloro-1-[2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl]ethan-1-one represents a nexus of innovation in organic and medicinal chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring relevance in scientific and industrial communities.